Cas no 1021260-17-2 (2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-ethylphenyl)acetamide)

• Product Name: 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-ethylphenyl)acetamide
• CAS No: 1021260-17-2
• MF: C₂₄H₂₇N₃O₄S₂
• MW: 485.618883371353
• CID: 5381776
• Update Time: 2025-07-01

2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-[(4-Butylphenyl)sulfonyl]-1,6-dihydro-6-oxo-2-pyrimidinyl]thio]-N-(4-ethylphenyl)acetamide
• 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C24H27N3O4S2/c1-3-5-6-18-9-13-20(14-10-18)33(30,31)21-15-25-24(27-23(21)29)32-16-22(28)26-19-11-7-17(4-2)8-12-19/h7-15H,3-6,16H2,1-2H3,(H,26,28)(H,25,27,29)
• InChI Key： WSTCWHABGYBXRI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1NC(=O)C(S(C2=CC=C(CCCC)C=C2)(=O)=O)=CN=1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.87±0.50(Predicted)

Additional information on 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-ethylphenyl)acetamide

Chemical Compound CAS No. 1021260-17-2: A Comprehensive Overview

The chemical compound with CAS No. 1021260-17-2, named 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-ethylphenyl)acetamide, is a highly specialized molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a sulfonyl group, a pyrimidine ring, and an acetamide moiety. These structural elements contribute to its stability and bioavailability, which are critical factors in drug design. The presence of the 4-butylbenzenesulfonyl group enhances the molecule's solubility and permeability, while the pyrimidine ring provides a rigid framework that can interact with target proteins in a specific manner.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel strategies to construct the sulfanyl linkage and the acetamide group, ensuring high purity and yield. These methods involve multi-step reactions, including nucleophilic substitutions and coupling reactions, which are optimized to minimize side reactions and maximize product quality.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects on key enzymes involved in inflammatory processes. Studies conducted in vitro have shown that it effectively suppresses the activity of cyclooxygenase (COX) enzymes, which are central to the regulation of inflammation. This property positions the compound as a potential candidate for the development of anti-inflammatory drugs.

Moreover, preclinical studies have revealed that this compound exhibits excellent selectivity towards its target enzymes, reducing the likelihood of off-target effects. This selectivity is attributed to the precise positioning of functional groups within the molecule's structure. The 4-ethylphenyl group, for instance, plays a crucial role in modulating the molecule's interactions with cellular receptors.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into how the compound binds to its target proteins, elucidating the key interactions that contribute to its efficacy. These findings are invaluable for guiding future optimization efforts aimed at improving the compound's therapeutic profile.

Looking ahead, ongoing research is focused on exploring the potential of this compound in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials.

In conclusion, CAS No. 1021260-17-2 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, makes it a compelling candidate for drug development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.